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Compound of Interest

Compound Name:
2-(Trifluoromethyl)pyrimidin-4-

amine

Cat. No.: B1295553 Get Quote

InChIKey: NKOTXYPTXKUCDL-UHFFFAOYSA-N

This document provides a concise technical overview of 2-(Trifluoromethyl)pyrimidin-4-
amine, a fluorinated pyrimidine derivative of interest in medicinal chemistry and drug discovery.

Due to the broad potential applications of this compound, this guide focuses on its fundamental

chemical identifiers. Further in-depth analysis, including experimental protocols and pathway

visualizations, requires a more specific context of its application (e.g., as a kinase inhibitor, a

synthetic intermediate, etc.).

Chemical Identity and Properties
A summary of the key identifiers and properties for 2-(Trifluoromethyl)pyrimidin-4-amine is

presented below. This data is essential for accurate identification and sourcing of the

compound for research and development purposes.
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Identifier Value

IUPAC Name 4-(trifluoromethyl)pyrimidin-2-amine[1]

InChI Key NKOTXYPTXKUCDL-UHFFFAOYSA-N[1][2][3]

Molecular Formula C5H4F3N3[1][2]

CAS Number 16075-42-6[1][2]

Molecular Weight 163.10 g/mol [2]

SMILES String Nc1nccc(n1)C(F)(F)F[2]

Physical Form Powder[2]

Melting Point 174-178 °C[2]

Advanced Technical Data and Visualizations
To provide a comprehensive technical guide or whitepaper as requested, including detailed

experimental protocols and signaling pathway diagrams, further information on the specific

research context is necessary. For example, if the interest is in its role as a kinase inhibitor, the

following could be provided:

Experimental Protocols: Detailed methodologies for kinase inhibition assays, cell-based

proliferation assays, and pharmacokinetic studies.

Signaling Pathway Diagrams: Visual representations of the specific signaling pathways

modulated by the compound.

Quantitative Data: Tables summarizing IC50 values against a panel of kinases, cell viability

data, and pharmacokinetic parameters.

Example Logical Workflow for a Specific Application (e.g., Kinase Inhibitor Profiling):
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Kinase Inhibitor Profiling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amine]. BenchChem, [2026]. [Online PDF]. Available at:
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amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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